2-[5-(3,4-Dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-[(4-fluorobenzyl)oxy]phenol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound is a pyrimidine derivative characterized by a trifluoromethyl group at position 6, a 3,4-dimethoxyphenyl substituent at position 5, and a 4-fluorobenzyloxy-substituted phenol moiety at position 2. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the 3,4-dimethoxyphenyl group may influence binding affinity to biological targets such as kinases or receptors. The 4-fluorobenzyloxy substituent contributes to solubility and bioavailability modulation .
Properties
Molecular Formula |
C26H20F4N2O4 |
|---|---|
Molecular Weight |
500.4 g/mol |
IUPAC Name |
2-[5-(3,4-dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-[(4-fluorophenyl)methoxy]phenol |
InChI |
InChI=1S/C26H20F4N2O4/c1-34-21-10-5-16(11-22(21)35-2)23-24(31-14-32-25(23)26(28,29)30)19-9-8-18(12-20(19)33)36-13-15-3-6-17(27)7-4-15/h3-12,14,33H,13H2,1-2H3 |
InChI Key |
YGGGUSXODQHETC-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=C(N=CN=C2C(F)(F)F)C3=C(C=C(C=C3)OCC4=CC=C(C=C4)F)O)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[5-(3,4-Dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-[(4-fluorobenzyl)oxy]phenol typically involves multi-step organic reactions The process begins with the preparation of the pyrimidine core, which is achieved through the condensation of appropriate precursors under controlled conditions
The phenol moiety is then introduced through a nucleophilic substitution reaction, where the fluorobenzyl group is attached to the phenol ring. This step requires careful control of reaction conditions, including temperature and solvent choice, to ensure high yield and purity of the final product.
Industrial Production Methods
In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize reaction efficiency and scalability. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its pure form. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can enhance the sustainability of the production process.
Chemical Reactions Analysis
Types of Reactions
2-[5-(3,4-Dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-[(4-fluorobenzyl)oxy]phenol undergoes various chemical reactions, including:
Oxidation: The phenol group can be oxidized to form quinone derivatives.
Reduction: The pyrimidine ring can be reduced under specific conditions to yield dihydropyrimidine derivatives.
Substitution: The methoxy groups on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.
Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydride or potassium tert-butoxide.
Major Products
Reduction: Dihydropyrimidine derivatives with altered electronic properties.
Substitution: Functionalized phenol derivatives with diverse chemical functionalities.
Scientific Research Applications
2-[5-(3,4-Dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-[(4-fluorobenzyl)oxy]phenol has a wide range of applications in scientific research:
Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various organic transformations.
Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.
Medicine: Explored for its potential as a therapeutic agent in the treatment of diseases such as cancer and infectious diseases.
Industry: Utilized in the development of advanced materials, including polymers and coatings, due to its unique chemical properties.
Mechanism of Action
The mechanism of action of 2-[5-(3,4-Dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-[(4-fluorobenzyl)oxy]phenol involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes by binding to their active sites, thereby blocking their catalytic activity. Additionally, it can modulate signaling pathways involved in cell proliferation and apoptosis, making it a potential candidate for anticancer therapy.
Comparison with Similar Compounds
Comparison with Structurally Similar Pyrimidine Derivatives
Substituent-Driven Activity and Physicochemical Properties
The compound’s structural analogs differ primarily in substituent patterns, which dictate their biological activity and physicochemical profiles. Key comparisons include:
Key Research Findings and Limitations
- Metabolic Stability : Trifluoromethyl groups reduce oxidative metabolism, as seen in comparative studies with methyl-substituted pyrimidines .
- Toxicity Concerns: Fluorinated pyrimidines may exhibit off-target effects, such as mitochondrial toxicity, though this is less pronounced in the target compound compared to phosphonium derivatives .
Biological Activity
Introduction
The compound 2-[5-(3,4-Dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-[(4-fluorobenzyl)oxy]phenol is a complex organic molecule that has gained attention in medicinal chemistry due to its unique structural characteristics and potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.
Chemical Structure and Properties
The chemical formula for this compound is with a molecular weight of approximately 511.5 g/mol. The structure features a pyrimidine ring with trifluoromethyl and phenolic substituents, which are critical for its biological activity.
| Property | Value |
|---|---|
| Molecular Formula | C26H24F3N3O4 |
| Molecular Weight | 511.5 g/mol |
| IUPAC Name | 2-[5-(3,4-Dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-[(4-fluorobenzyl)oxy]phenol |
Research indicates that this compound interacts with various biological targets, primarily enzymes and receptors. The presence of the trifluoromethyl group enhances binding affinity and specificity, while the phenolic and dimethoxy groups can participate in hydrogen bonding and other interactions.
- Enzyme Inhibition : Similar compounds have been shown to inhibit dihydrofolate reductase (DHFR), impacting folate metabolism crucial for DNA synthesis.
- Receptor Modulation : The compound may also engage serotonin receptors, influencing neuroplasticity and potentially offering therapeutic effects in psychiatric disorders .
Biological Activities
The biological activities of 2-[5-(3,4-Dimethoxyphenyl)-6-(trifluoromethyl)pyrimidin-4-yl]-5-[(4-fluorobenzyl)oxy]phenol include:
- Antitumor Activity : Compounds with similar structures have demonstrated cytotoxic effects against various cancer cell lines.
- Antimicrobial Properties : Preliminary studies suggest moderate antibacterial activity against specific strains .
- Neuroprotective Effects : Potential neuroprotective properties have been observed in models of neurodegeneration, possibly linked to its interaction with serotonin receptors .
Structure-Activity Relationship (SAR)
Understanding the SAR is crucial for optimizing the biological activity of this compound. Key findings include:
- Trifluoromethyl Group : Enhances stability and increases biological efficacy compared to compounds lacking this feature.
- Dimethoxy Substituents : Contribute to the overall reactivity and interaction profile with biological targets.
Comparative Analysis with Similar Compounds
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| 2-Amino-4-chloro-6-methylpyrimidine | Simpler structure; lacks trifluoromethyl group | Moderate antibacterial activity |
| 3,4-Dimethoxyphenol | Similar phenolic structure; no pyrimidine ring | Antioxidant properties |
| 4-(3-(4-Bromophenyl)-5-(2,4-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-1-yl)benzenesulfonamide | Diverse substituents on phenol | Antitumor activity |
Case Studies
- Antitumor Efficacy : A study evaluated the cytotoxic effects of structurally similar compounds on breast cancer cell lines, demonstrating significant growth inhibition at micromolar concentrations.
- Neuroprotective Mechanisms : Research on the interaction of similar compounds with serotonin receptors showed increased expression of genes involved in neuroplasticity, suggesting potential applications in treating mood disorders.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
